Cas no 1372905-21-9 ((2S)-2-Amino-3-(3-methylcyclohexyl)propanoic acid)

• Product Name: (2S)-2-Amino-3-(3-methylcyclohexyl)propanoic acid
• CAS No: 1372905-21-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5984484
• PubChem ID: 65921588
• Update Time: 2025-09-28

(2S)-2-Amino-3-(3-methylcyclohexyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-Amino-3-(3-methylcyclohexyl)propanoic acid
• Cyclohexanepropanoic acid, α-amino-3-methyl-, (αS)-
• 1372905-21-9
• AKOS015263324
• CS-0343818
• EN300-1300640
• SCHEMBL24520203
• (2S)-2-amino-3-(3-methylcyclohexyl)propanoicacid

• Inchi： 1S/C10H19NO2/c1-7-3-2-4-8(5-7)6-9(11)10(12)13/h7-9H,2-6,11H2,1H3,(H,12,13)/t7?,8?,9-/m0/s1
• InChI Key： HYPVOBXJZDZKRH-HACHORDNSA-N
• SMILES： C(C1CCCC(C)C1)[C@H](N)C(=O)O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• Density: 1.033±0.06 g/cm3(Predicted)
• Boiling Point: 312.9±25.0 °C(Predicted)
• pka: 2.31±0.10(Predicted)

Additional information on (2S)-2-Amino-3-(3-methylcyclohexyl)propanoic acid

Comprehensive Overview of (2S)-2-Amino-3-(3-methylcyclohexyl)propanoic acid (CAS No. 1372905-21-9)

(2S)-2-Amino-3-(3-methylcyclohexyl)propanoic acid (CAS No. 1372905-21-9) is a specialized non-proteinogenic amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its chiral center and cyclohexylmethyl side chain, exhibits unique structural features that make it valuable for drug discovery and peptide engineering. Its stereospecific configuration at the 2-position enhances its potential as a building block for bioactive molecules.

Recent studies highlight the growing demand for custom amino acids like (2S)-2-Amino-3-(3-methylcyclohexyl)propanoic acid in the development of peptide-based therapeutics. With the rise of personalized medicine and targeted drug delivery systems, researchers are increasingly exploring non-standard amino acids to improve pharmacokinetic properties. The 3-methylcyclohexyl group in this compound offers enhanced lipophilicity, which can influence membrane permeability—a critical factor in optimizing drug candidates for CNS applications.

From a synthetic chemistry perspective, CAS No. 1372905-21-9 presents intriguing challenges and opportunities. Its sterically hindered structure requires innovative approaches for efficient large-scale production. Current methodologies often employ asymmetric synthesis or enzymatic resolution to achieve high enantiomeric purity. The compound’s stability under physiological conditions also makes it suitable for prodrug design, aligning with industry trends toward metabolically stable compounds.

In the context of computational chemistry, (2S)-2-Amino-3-(3-methylcyclohexyl)propanoic acid serves as a valuable scaffold for molecular docking studies. Its conformational flexibility allows researchers to explore interactions with various biological targets, particularly G-protein-coupled receptors (GPCRs)—a hot topic in drug discovery forums. This aligns with frequent search queries like "amino acid modifications for receptor specificity" and "designing peptidomimetics."

The compound’s applications extend to material science, where its incorporation into bioinspired polymers can modulate mechanical properties. As sustainability becomes a key focus, researchers investigate how such chiral building blocks contribute to biodegradable materials—a subject frequently searched alongside terms like "green chemistry" and "eco-friendly biomaterials."

Analytical characterization of 1372905-21-9 typically involves advanced techniques like chiral HPLC and NMR spectroscopy, addressing common questions about "purity determination of synthetic amino acids." Recent publications emphasize its distinct spectroscopic fingerprints, aiding in quality control during GMP manufacturing processes for pharmaceutical intermediates.

Emerging trends in nutraceutical research have also explored derivatives of this compound for potential metabolic health benefits. While not classified as essential amino acids, such modified structures may influence cellular signaling pathways—a topic gaining traction in anti-aging research communities and frequently searched in combination with "amino acid derivatives for longevity."

Regulatory considerations for (2S)-2-Amino-3-(3-methylcyclohexyl)propanoic acid focus on its classification as a research chemical, with proper handling protocols for laboratory use. Safety data sheets emphasize standard precautions for fine chemical powders, reflecting industry-wide concerns about occupational exposure limits—a subject often queried alongside CAS number searches.

Future directions for this compound include its potential in bioconjugation techniques for antibody-drug conjugates (ADCs), leveraging its reactivity at the amino and carboxyl groups. This aligns with booming interest in targeted cancer therapies, making it a compound to watch in next-generation oncological research pipelines.